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Compound of Interest

Compound Name: 2-Acetamidoacrylic acid

Cat. No.: B135135 Get Quote

An In-depth Technical Guide on the Health and Safety of 2-Acetamidoacrylic Acid

Introduction
2-Acetamidoacrylic acid, also known as N-Acetyldehydroalanine, is a derivative of the amino

acid alanine. It serves as a valuable building block in organic synthesis and has been

investigated for its antioxidant properties.[1] This technical guide provides a comprehensive

overview of the available health and safety information for 2-Acetamidoacrylic acid, tailored

for researchers, scientists, and drug development professionals. The information is compiled

from safety data sheets, chemical databases, and available scientific literature. It is important to

note that while general safety classifications are available, detailed quantitative toxicological

studies and specific experimental protocols for this compound are limited in publicly accessible

resources.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Acetamidoacrylic acid is

presented in Table 1. This data is essential for the safe handling, storage, and use of the

compound in a laboratory setting.

Table 1: Chemical and Physical Properties of 2-Acetamidoacrylic Acid
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Property Value Reference(s)

CAS Number 5429-56-1 [2][3][4]

Molecular Formula C₅H₇NO₃ [2][3]

Molecular Weight 129.11 g/mol [2][3][4]

IUPAC Name 2-acetamidoprop-2-enoic acid [2]

Synonyms
N-Acetyldehydroalanine, 2-

(Acetylamino)-2-propenoic acid
[3][4][5]

Appearance
Off-white to pale yellow

solid/powder
[4][6]

Melting Point 185-186 °C (decomposes) [4]

Solubility
Soluble in DMSO. Slightly

soluble in water and methanol.
[7]

InChI Key
UFDFFEMHDKXMBG-

UHFFFAOYSA-N
[2][4]

Hazard Identification and Classification
2-Acetamidoacrylic acid is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The primary hazards are related to its irritant

properties.[2]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][4]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][4]

Signal Word: Warning[2][4]

Hazard Pictogram:

alt text

Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for 2-Acetamidoacrylic acid are not readily available in the reviewed

literature. The primary toxicological concerns are its irritant effects on the skin, eyes, and

respiratory system.

Some studies on N-acyl dehydroalanine derivatives, of which 2-Acetamidoacrylic acid is a

member, have indicated antioxidant properties.[1] These compounds have been shown to

scavenge oxygen and hydroxyl radicals, which may be attributed to the reactive carbon-carbon

double bond.[1] This suggests a potential to mitigate oxidative stress, though the specific

signaling pathways involved have not been elucidated for this compound.
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Caption: Workflow for in vitro skin irritation testing (OECD TG 439).

Acute Eye Irritation/Corrosion (OECD TG 405)
This in vivo test is typically a last resort after considering in vitro alternatives.

Methodology:

Test System: Healthy, young adult albino rabbits.

Procedure: a. A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal. The other eye serves as a control. b. The eyes are observed and scored

for irritation at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

Endpoint Measurement: Ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) are scored using a standardized system. The reversibility of the lesions is also

assessed.
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Data Interpretation: The severity and reversibility of the ocular reactions determine the

classification of the substance.

Handling and Safety Precautions
Based on the hazard classification, the following handling and safety precautions are

recommended.

Table 3: Recommended Safety Precautions

Precaution Category Recommendations Reference(s)

Engineering Controls

Use in a well-ventilated area,

such as a chemical fume hood.

Ensure eyewash stations and

safety showers are readily

accessible.

[8]

Personal Protective Equipment

(PPE)

- Eye/Face Protection: Wear

chemical safety goggles or a

face shield. - Skin Protection:

Wear impervious gloves (e.g.,

nitrile rubber) and a lab coat. -

Respiratory Protection: If dusts

are generated, use a NIOSH-

approved respirator with a

particulate filter.

[4][8]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid breathing

dust. Wash hands thoroughly

after handling.

[8]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

[8]

First Aid Measures
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In case of exposure, the following first aid measures should be taken immediately.

Table 4: First Aid Measures

Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[8]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[8]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[8]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Seek

medical attention.

[8]

Accidental Release and Fire-Fighting Measures
Accidental Release:
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Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled material and place it in a suitable container for disposal.

Avoid dispersal of dust in the air. [8] Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides.

Ecological Information
There is limited specific ecotoxicological data for 2-Acetamidoacrylic acid. Safety data sheets

generally state that no significant environmental hazards are known or expected.
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Conclusion
2-Acetamidoacrylic acid is a chemical that should be handled with care due to its

classification as a skin, eye, and respiratory irritant. While it has potential applications, including

as an antioxidant, a comprehensive toxicological profile is not yet available in the public

domain. Researchers and drug development professionals should adhere to the recommended

safety precautions and handling procedures outlined in this guide and the manufacturer's

safety data sheet. Further research is needed to fully characterize its toxicological properties,

including quantitative dose-response relationships and its effects on biological signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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